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Compound of Interest

Compound Name: Neurokinin A(4-10) TFA

Cat. No.: B8081558

For Immediate Use by Laboratory Professionals

This document provides essential procedural guidance for the safe and compliant disposal of
Neurokinin A(4-10) TFA. Adherence to these protocols is critical for ensuring personnel safety,
maintaining a compliant laboratory environment, and minimizing environmental impact. This
guide is intended for researchers, scientists, and drug development professionals who handle
this and similar peptide compounds.

Essential Safety and Handling Precautions

While Neurokinin A(4-10) TFA is not classified as a hazardous substance in its pure form, the
trifluoroacetate (TFA) salt necessitates careful handling due to the corrosive nature of
trifluoroacetic acid. All personnel must adhere to the following personal protective equipment
(PPE) standards when handling Neurokinin A(4-10) TFA and its associated waste:

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat is required.

Respiratory Protection: When handling the lyophilized powder, which can become airborne,
work within a fume hood or a ventilated enclosure to prevent inhalation.
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Quantitative Data Summary

Comprehensive quantitative data for Neurokinin A(4-10) TFA is not readily available in
published safety data sheets. The following table summarizes the available information.

Property Data Citation(s)

Molecular Formula C36H55F3N8012S [1]

Molecular Weight 880.93 g/mol [1]

Appearance White to off-white solid [2]

o < 0.1 mg/mL (practically

Solubility in Water ) [1112]
insoluble)

Melting Point No data available [3]

Acute Toxicity (Oral) No data available [3]
Powder: -20°C for up to 3

Storage Temperature [1]
years

In solvent: -80°C forup to 1 1]

year

Step-by-Step Disposal Protocol

The proper disposal of Neurokinin A(4-10) TFA waste is a critical step in the laboratory
workflow. The following procedure should be followed for all waste streams containing this
compound.

1. Waste Segregation and Collection:

» Solid Waste: All solid waste contaminated with Neurokinin A(4-10) TFA, including empty
vials, pipette tips, gloves, and other contaminated lab supplies, must be collected in a
designated, leak-proof, and clearly labeled hazardous waste container.

 Liquid Waste: Solutions containing Neurokinin A(4-10) TFA should be collected in a
separate, sealed, and clearly labeled hazardous waste container.
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» Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "Neurokinin A(4-10) TFA," and any other components in the waste stream.

2. Neutralization of Acidic Waste (if applicable):

o For liquid waste streams that are acidic due to the presence of TFA, neutralization may be
required by your institution's environmental health and safety (EHS) department.

 If permitted, slowly add a weak base (e.g., sodium bicarbonate solution) to the liquid waste
while stirring in a fume hood. Monitor the pH until it is within the neutral range (typically 6-8).
This process may generate gas, so it should be done with caution.

3. Final Disposal:
e Do not dispose of Neurokinin A(4-10) TFA waste down the drain.[4]

e The collected and properly labeled hazardous waste must be disposed of through your
institution's certified hazardous waste management service.[5]

e This may involve incineration or transfer to a licensed chemical destruction facility.[3]
4. Decontamination of Labware:

e Reusable labware that has come into contact with Neurokinin A(4-10) TFA should be
thoroughly rinsed with an appropriate solvent to remove any residue. The rinsate should be
collected as hazardous waste.

o Following the initial rinse, wash the labware with a suitable laboratory detergent and water.

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of Neurokinin A(4-10) TFA waste.
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Neurokinin A(4-10) TFA Disposal Workflow
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Caption: Disposal workflow for Neurokinin A(4-10) TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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